2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate

• IUPAC Name: [2-methoxy-4-[(E)-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]iminomethyl]phenyl] acetate
• InChI: InChI=1S/C25H27N3O3/c1-19(29)31-24-11-10-20(16-25(24)30-2)17-26-28-14-12-27(13-15-28)18-22-8-5-7-21-6-3-4-9-23(21)22/h3-11,16-17H,12-15,18H2,1-2H3/b26-17+
• InChI Key: COZHKDGUOZZDAB-YZSQISJMSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C=NN2CCN(CC2)CC3=CC=CC4=CC=CC=C43)OC
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)/C=N/N2CCN(CC2)CC3=CC=CC4=CC=CC=C43)OC
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate, also known as MNI-137, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Scientific Research Applications

2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate has been the subject of extensive scientific research due to its potential applications in various fields. In medicinal chemistry, 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In neuroscience, 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate has been studied for its potential as a tool for studying the function of neurotransmitter receptors in the brain. In pharmacology, 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate has been studied for its potential as a drug discovery tool for the identification of novel drug targets.

Mechanism of Action

The mechanism of action of 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate involves its binding to the dopamine D2 receptor and the serotonin 5-HT1A receptor. This binding results in the modulation of neurotransmitter signaling in the brain, which can have a wide range of effects on physiological and behavioral processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate are complex and depend on the specific receptor binding and signaling pathways involved. Some of the effects that have been observed in scientific research studies include changes in neurotransmitter release, alterations in synaptic plasticity, and modulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate has several advantages for use in lab experiments, including its high potency and selectivity for specific receptor binding sites, its ability to cross the blood-brain barrier, and its stability in various experimental conditions. However, there are also limitations to the use of 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate, including the development of more selective and potent analogs, the exploration of its potential as a therapeutic agent for various diseases, and the identification of novel drug targets using 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate as a tool. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate and its potential applications in various fields.
Conclusion:
In conclusion, 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate and its applications in various fields.

Synthesis Methods

The synthesis of 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate involves several steps, including the reaction of 2-methoxy-4-nitrophenyl acetate with 1-naphthylmethylpiperazine, followed by reduction with palladium on carbon and hydrogen gas. The resulting product is then treated with formaldehyde and hydrochloric acid to produce 2-methoxy-4-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenyl acetate.